N-(3,4-dimethoxyphenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H13NO3S/c1-16-10-6-5-9(8-11(10)17-2)14-13(15)12-4-3-7-18-12/h3-8H,1-2H3,(H,14,15)
• InChI Key: PYTJKDRTRXGZRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CS2)OC
• Molecular Formula: C13H13NO3S
• Molecular Weight: 263.31 g/mol

Description

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Scientific Research Applications

Crystal Structure and Molecular Interactions

A study by Prabhuswamy et al. (2016) synthesized a compound closely related to N-(3,4-dimethoxyphenyl)-2-thiophenecarboxamide and analyzed its crystal structure and molecular interactions using single crystal X-ray diffraction. This research contributes to understanding the molecular geometry, stability, and intermolecular forces that could influence the design and development of new materials or pharmaceuticals Prabhuswamy et al., 2016.

Photostabilizers for Polymers

Balakit et al. (2015) explored the synthesis of new thiophene derivatives, including structures similar to this compound, and their application as photostabilizers for rigid poly(vinyl chloride) (PVC). This study demonstrates the potential of thiophene derivatives in enhancing the durability and lifespan of PVC materials, highlighting their significance in material science and industrial applications Balakit et al., 2015.

Hyperbranched Aromatic Polyimides

Yamanaka et al. (2000) reported the preparation of hyperbranched aromatic polyimides starting from a monomer synthesized from 3,5-dimethoxyphenol, showcasing the role of similar dimethoxyphenyl structures in developing advanced polymeric materials. These polyimides, known for their excellent thermal stability and solubility in organic solvents, hold potential for various high-performance applications Yamanaka et al., 2000.

Rhenium(I) Complexes with Thiosemicarbazone Ligands

Research by Núñez-Montenegro et al. (2011) involved synthesizing and characterizing new rhenium(I) complexes with thiosemicarbazone ligands derived from 4-(methylthio)benzaldehyde, which share structural motifs with this compound. These complexes have potential applications in catalysis and materials science due to their unique structural and electronic properties Núñez-Montenegro et al., 2011.

Synthesis and Antimicrobial Evaluation

Talupur et al. (2021) synthesized derivatives of thiophene-2-carboxamides and evaluated their antimicrobial properties. This research highlights the potential medicinal applications of thiophene carboxamide derivatives in developing new antimicrobial agents Talupur et al., 2021.